Cas no 61660-77-3 (Benzoic acid, 4-hydroxy-3,5-dimethyl-, ethyl ester)

Benzoic acid, 4-hydroxy-3,5-dimethyl-, ethyl ester structure

61660-77-3 structure

Product Name:Benzoic acid, 4-hydroxy-3,5-dimethyl-, ethyl ester

CAS No:61660-77-3

MF:C₁₁H₁₄O₃

MW:194.227063655853

CID:1628379

PubChem ID:3027494

Update Time:2025-04-21

Benzoic acid, 4-hydroxy-3,5-dimethyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

- Benzoic acid, 4-hydroxy-3,5-dimethyl-, ethyl ester
- ethyl 4-hydroxy-3,5-dimethylbenzoate
- SCHEMBL869061
- DTXSID30388621
- GWPIVLOGQNMUAJ-UHFFFAOYSA-N
- NIOSH/DG8998500
- 4-Hydroxy-3,5-dimethylbenzoic acid ethyl ester
- AKOS006276540
- DB-206112
- Benzoic acid, 3,5-dimethyl-4-hydroxy-, ethyl ester
- Ethyl 3,5-dimethyl-4-hydroxybenzoate
- DG89985000
- 61660-77-3
- Inchi： 1S/C11H14O3/c1-4-14-11(13)9-5-7(2)10(12)8(3)6-9/h5-6,12H,4H2,1-3H3
- InChI Key： GWPIVLOGQNMUAJ-UHFFFAOYSA-N
- SMILES： O(CC)C(C1C=C(C)C(=C(C)C=1)O)=O

Computed Properties

Exact Mass: 194.09432
Monoisotopic Mass: 194.094294304g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 191
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 46.5Å²

Experimental Properties

PSA: 46.53

Benzoic acid, 4-hydroxy-3,5-dimethyl-, ethyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A010013801-250mg	Ethyl 3,5-dimethyl-4-hydroxybenzoate	61660-77-3	97%	250mg	$499.20	2023-09-01
Alichem	A010013801-500mg	Ethyl 3,5-dimethyl-4-hydroxybenzoate	61660-77-3	97%	500mg	$847.60	2023-09-01
Alichem	A010013801-1g	Ethyl 3,5-dimethyl-4-hydroxybenzoate	61660-77-3	97%	1g	$1490.00	2023-09-01

Benzoic acid, 4-hydroxy-3,5-dimethyl-, ethyl ester Related Literature

1. Distinction of trans–cis photoisomers with comparable optical properties in multiple-state photochromic systems – examining a molecule with three azobenzenes via in situ irradiation NMR spectroscopy†

Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
2. Emerging enantiomeric resolution materials with homochiral nano-fabrications

Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
3. EWOD-driven droplet microfluidic device integrated with optoelectronic tweezers as an automated platform for cellular isolation and analysis†

Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
4. Fast-pulsing NMR techniques for the detection of weak interactions: successful natural abundance probe of hydrogen bonds in peptides†

Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
5. Excitation dependent recombination studies on SnO2/TiO2 electrospun nanofibers†

Veluru Jagadeesh babu,Sesha Vempati RSC Adv., 2015,5, 66367-66375

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